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Abstract

UK-357903 is a potent and highly selective inhibitor of phosphodiesterase type 5 (PDES5), an
enzyme pivotal in the regulation of the cyclic guanosine monophosphate (cGMP) signaling
pathway. Developed by Pfizer, this pyrazolopyrimidinone derivative was investigated for its
therapeutic potential in erectile dysfunction, reaching Phase Il clinical trials in Europe before its
development was discontinued in 2006. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, mechanism of action, and
pharmacological effects of UK-357903, based on available preclinical and clinical data.
Detailed experimental methodologies for its synthesis and key in vitro and in vivo assays are
also presented, alongside visualizations of its mechanism of action and experimental
workflows.

Chemical Structure and Physicochemical Properties

UK-357903, with the IUPAC name 3-Ethyl-5-(5-(4-ethylpiperazin-1-yl)sulfonyl-2-(2-
methoxyethoxy)-3-pyridyl)-2-(2-pyridylmethyl)-6H-pyrazolo[4,3-d]pyrimidin-7-one, is a complex
heterocyclic molecule. Its chemical and physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C27H34N80O5S [1]
Molecular Weight 582.68 g/mol [1]
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CAS Number 247580-98-9 [2]

Mechanism of Action

UK-357903 functions as a selective inhibitor of phosphodiesterase type 5 (PDE5). PDE5S is a
key enzyme in the cGMP-specific signaling pathway, responsible for the degradation of cGMP.
By inhibiting PDES5, UK-357903 leads to an accumulation of cGMP in tissues where PDES5 is
expressed, such as the corpus cavernosum of the penis and vascular smooth muscle.[2][3]
This increase in cGMP levels activates protein kinase G (PKG), which in turn phosphorylates
various downstream targets, resulting in a decrease in intracellular calcium concentrations and
subsequent smooth muscle relaxation and vasodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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